![molecular formula C14H17NO6 B5779779 ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate](/img/structure/B5779779.png)
ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate, also known as EEVA, is a chemical compound that has been widely used in scientific research applications. This compound has gained significant attention due to its unique properties and potential applications in various fields of study. In
Mechanism of Action
Ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate inhibits acetylcholinesterase by binding to the active site of the enzyme, preventing it from breaking down acetylcholine. This results in an increase in the concentration of acetylcholine in the synaptic cleft, leading to enhanced cholinergic neurotransmission. The compound also exhibits antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease. Additionally, this compound has been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain. ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate has also been shown to have anti-tumor properties, inhibiting the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate is its potent inhibitory activity against acetylcholinesterase, making it a valuable tool for studying cholinergic neurotransmission. Additionally, the compound has been shown to have a high degree of selectivity for acetylcholinesterase over other enzymes, reducing the risk of off-target effects. However, one of the limitations of ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate is its relatively low solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several potential future directions for research on ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate. One area of interest is the development of new therapeutic applications for this compound, particularly in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanisms underlying the compound's neuroprotective and anti-tumor effects. Finally, the development of new synthetic methods for ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate may lead to improved yields and increased accessibility for researchers.
Synthesis Methods
Ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate can be synthesized through a multi-step process involving the reaction of 4-hydroxybenzaldehyde with ethyl bromoacetate, followed by nitration and reduction reactions. The final product is obtained through a condensation reaction between the intermediate product and 2-nitroethylene.
Scientific Research Applications
Ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate has been widely used in scientific research as a potent inhibitor of acetylcholinesterase, an enzyme that plays a crucial role in the nervous system. This compound has been shown to have potential therapeutic applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders. Additionally, ethyl [2-ethoxy-4-(2-nitrovinyl)phenoxy]acetate has been used as a fluorescent probe for the detection of metal ions and as a ligand for the synthesis of metal complexes.
properties
IUPAC Name |
ethyl 2-[2-ethoxy-4-[(E)-2-nitroethenyl]phenoxy]acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO6/c1-3-19-13-9-11(7-8-15(17)18)5-6-12(13)21-10-14(16)20-4-2/h5-9H,3-4,10H2,1-2H3/b8-7+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHOZKXIKCKMTEX-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C[N+](=O)[O-])OCC(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C/[N+](=O)[O-])OCC(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl {2-ethoxy-4-[(E)-2-nitroethenyl]phenoxy}acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.